4-[2-(1,3-benzodioxol-5-ylamino)-1,3-thiazol-4-yl]-N,N-diethylbenzenesulfonamide hydrobromide

• IUPAC Name: 4-[2-(1,3-benzodioxol-5-ylamino)-1,3-thiazol-4-yl]-N,N-diethylbenzenesulfonamide;hydrobromide
• InChI: InChI=1S/C20H21N3O4S2.BrH/c1-3-23(4-2)29(24,25)16-8-5-14(6-9-16)17-12-28-20(22-17)21-15-7-10-18-19(11-15)27-13-26-18;/h5-12H,3-4,13H2,1-2H3,(H,21,22);1H
• InChI Key: ANRUUDXTDHRNNR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C2=CSC(=N2)NC3=CC4=C(C=C3)OCO4.Br
• Molecular Formula: C20H22BrN3O4S2
• Molecular Weight: 512.4 g/mol

Description

The compound “4-[2-(1,3-benzodioxol-5-ylamino)-1,3-thiazol-4-yl]-N,N-diethylbenzenesulfonamide hydrobromide” is a complex organic molecule. It contains several functional groups, including a benzodioxole, a thiazole, and a sulfonamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzodioxole and thiazole rings are aromatic, meaning they have a cyclic, planar structure with delocalized electrons. The sulfonamide group contains a sulfur atom double-bonded to an oxygen atom and single-bonded to two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For this compound, the presence of the benzodioxole, thiazole, and sulfonamide groups would likely influence its properties. For example, the compound might have a relatively high melting point due to the strong intermolecular forces between its molecules.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could be interesting to investigate its biological activity and explore its potential use in medicine or other fields.